Cas no 1645433-20-0 (N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido]-N-methylacetamide)

• Product Name: N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido]-N-methylacetamide
• CAS No: 1645433-20-0
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5999305
• PubChem ID: 86796908
• Update Time: 2025-10-29

N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS030716901
• N-(1-CYANOCYCLOBUTYL)-2-[(3,5-DIMETHYLPHENYL)FORMAMIDO]-N-METHYLACETAMIDE
• EN300-6593643
• 1645433-20-0
• N-[2-[(1-Cyanocyclobutyl)-methylamino]-2-oxoethyl]-3,5-dimethylbenzamide
• N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido]-N-methylacetamide

• Inchi： 1S/C17H21N3O2/c1-12-7-13(2)9-14(8-12)16(22)19-10-15(21)20(3)17(11-18)5-4-6-17/h7-9H,4-6,10H2,1-3H3,(H,19,22)
• InChI Key： MPEIZGCUMUZYES-UHFFFAOYSA-N
• SMILES： O=C(CNC(C1C=C(C)C=C(C)C=1)=O)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Additional information on N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido]-N-methylacetamide

N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido]-N-methylacetamide: A Comprehensive Overview

N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido]-N-methylacetamide (CAS No. 1645433-20-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for a variety of therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido]-N-methylacetamide is defined by its key functional groups: the cyano group on the cyclobutyl ring, the formamido group attached to the 3,5-dimethylphenyl moiety, and the acetamide functionality with a methyl substituent. These structural elements contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation.

The synthesis of N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido)-N-methylacetamide has been reported in several studies. One common approach involves the reaction of 1-cyanocyclobutane with an appropriate formamide derivative followed by acetylation with acetyl chloride in the presence of a base such as triethylamine. This multi-step process ensures high yields and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving overall sustainability.

In terms of biological activity, N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido)-N-methylacetamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary data suggest that this compound may have anti-cancer properties by modulating cell signaling pathways and inducing apoptosis in cancer cells.

The pharmacokinetic properties of N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido)-N-methylacetamide have also been investigated. In vitro studies using human liver microsomes have shown that the compound is metabolically stable and exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for its potential use as an oral therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido)-N-methylacetamide in various disease models. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing studies aim to further elucidate its mechanism of action and optimize dosing regimens for maximum therapeutic benefit.

In conclusion, N-(1-Cyanocyclobutyl)-2-[(3,5-dimethylphenyl)formamido)-N-methylacetamide (CAS No. 1645433-20-0) represents a promising candidate in the development of novel therapeutics. Its unique chemical structure and favorable biological properties make it a valuable addition to the arsenal of compounds being explored for their potential health benefits. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs across multiple therapeutic areas.